Cas no 2442-21-9 (Benzoxazole,2,2'-(1,2-phenylene)bis-)

• Product Name: Benzoxazole,2,2'-(1,2-phenylene)bis-
• CAS No: 2442-21-9
• MF: C₂₀H₁₂N₂O₂
• MW: 312.321484565735
• CID: 257244
• PubChem ID: 17122
• Update Time: 2025-04-19

Benzoxazole,2,2'-(1,2-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole,2,2'-(1,2-phenylene)bis-
• 2-[2-(1,3-benzoxazol-2-yl)phenyl]-1,3-benzoxazole
• SR-01000397339
• 2442-21-9
• BENZOXAZOLE, 2,2'-o-PHENYLENEBIS-
• 2,2'-o-Phenylene-bis-benzoxazole
• AE-641/11705357
• CCG-15425
• SR-01000397339-1
• DTXSID90179173
• phenylene benzobisoxazole
• HMS1608G11
• 2,2'-(o-Phenylene)bisbenzoxazole
• SCHEMBL171055
• AKOS001482919
• BRN 0622852

• Inchi： 1S/C20H12N2O2/c1-2-8-14(20-22-16-10-4-6-12-18(16)24-20)13(7-1)19-21-15-9-3-5-11-17(15)23-19/h1-12H
• InChI Key： ASDNIIDZSQLDMR-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1=CC=CC=C1C1=NC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 312.08996
• Monoisotopic Mass: 312.089878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1
• XLogP3: 4.9

Experimental Properties

• Density: 1.299
• Boiling Point: 452.8°C at 760 mmHg
• Flash Point: 221.5°C
• Refractive Index: 1.69
• PSA: 52.06